![molecular formula C12H14N2O4S3 B4771837 diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate CAS No. 311333-74-1](/img/structure/B4771837.png)
diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate
Overview
Description
Diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate, also known as DCTDA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This molecule is of interest due to its unique structure, which contains both a thioether and a cyano group.
Scientific Research Applications
Diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is in the development of new drugs for the treatment of various diseases. diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been found to have potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of conditions such as arthritis and neurodegenerative diseases.
Mechanism of Action
The mechanism of action of diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of inflammatory mediators. Additionally, diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been found to modulate the activity of various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been found to have a number of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, and to decrease oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. Additionally, diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been found to inhibit the growth and proliferation of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate in lab experiments is its potent anti-inflammatory and antioxidant properties, which make it a promising candidate for the development of new drugs for the treatment of various diseases. Additionally, diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate has been found to have low toxicity and to be well-tolerated in animal studies. However, one of the limitations of using diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate in lab experiments is its relatively high cost compared to other compounds with similar properties.
Future Directions
There are a number of future directions for research on diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate. One area of interest is in the development of new drugs for the treatment of inflammatory and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate and to identify new targets for its therapeutic use. Finally, there is a need for more studies on the safety and toxicity of diethyl 2,2'-[(4-cyano-3,5-isothiazolediyl)bis(thio)]diacetate, particularly in human trials.
properties
IUPAC Name |
ethyl 2-[[4-cyano-3-(2-ethoxy-2-oxoethyl)sulfanyl-1,2-thiazol-5-yl]sulfanyl]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O4S3/c1-3-17-9(15)6-19-11-8(5-13)12(21-14-11)20-7-10(16)18-4-2/h3-4,6-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBZJVVBKPRCRAD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=C(C(=NS1)SCC(=O)OCC)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O4S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
311333-74-1 |
Source
|
| Record name | ETHYL ((4-CYANO-3-((2-ETHOXY-2-OXOETHYL)THIO)-5-ISOTHIAZOLYL)THIO)ACETATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 3-({[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]carbonyl}amino)benzoate](/img/structure/B4771766.png)
![1-[(5-bromo-2-ethoxy-3-methoxybenzyl)amino]propan-2-ol hydrochloride](/img/structure/B4771771.png)
![4-({[4-methyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine](/img/structure/B4771775.png)
![3-methyl-4-[(methylsulfonyl)amino]-N-(3-phenylpropyl)benzamide](/img/structure/B4771780.png)
![2-[4-({[2-(dimethylamino)ethyl]amino}methyl)phenoxy]ethanol dihydrochloride](/img/structure/B4771782.png)
![2-(methoxymethyl)-8,8-dimethyl-3-phenyl-8,9-dihydropyrazolo[1,5-a]quinazolin-6(7H)-one](/img/structure/B4771803.png)
![N-(4-methyl-2-oxo-2H-chromen-7-yl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea](/img/structure/B4771844.png)
![N-allyl-1-[(2-methylbenzyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B4771861.png)
![ethyl 3-(2-methylbenzyl)-1-[3-(3-pyridinyl)propanoyl]-3-piperidinecarboxylate](/img/structure/B4771872.png)